Cas no 66385-03-3 (7-Methoxy-2,2-dimethyl-2H-chromen-5-amine hydrochloride)

• Product Name: 7-Methoxy-2,2-dimethyl-2H-chromen-5-amine hydrochloride
• CAS No: 66385-03-3
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• CID: 1092416
• PubChem ID: 14539860
• Update Time: 2025-05-22

7-Methoxy-2,2-dimethyl-2H-chromen-5-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-Methoxy-2,2-dimethyl-2H-chromen-5-amine hydrochloride
• 7-methoxy-2,2-dimethylchromen-5-amine,hydrochloride
• 7-Methoxy-2,2-dimethyl-2H-1-benzopyran-5-amine--hydrogen chloride (1/1)
• 7-Methoxy-2,2-dimethyl-2H-chromen-5-aminehydrochloride
• 7-methoxy-2,2-dimethylchromen-5-amine;hydrochloride
• 66385-03-3
• DTXSID50561439

• Inchi： 1S/C12H15NO2.ClH/c1-12(2)5-4-9-10(13)6-8(14-3)7-11(9)15-12;/h4-7H,13H2,1-3H3;1H
• InChI Key： HCZNTGHWQJHKCH-UHFFFAOYSA-N
• SMILES： Cl.O1C2C=C(C=C(C=2C=CC1(C)C)N)OC

Computed Properties

• Exact Mass: 241.0869564g/mol
• Monoisotopic Mass: 241.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2,2-dimethyl-1-benzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans 2,2-dimethyl-1-benzopyrans

Additional information on 7-Methoxy-2,2-dimethyl-2H-chromen-5-amine hydrochloride

Research Update on 7-Methoxy-2,2-dimethyl-2H-chromen-5-amine hydrochloride (CAS: 66385-03-3)

7-Methoxy-2,2-dimethyl-2H-chromen-5-amine hydrochloride (CAS: 66385-03-3) is a synthetic compound with significant potential in the field of chemical biology and pharmaceutical research. This compound, characterized by its chromene backbone and amine hydrochloride functional group, has recently garnered attention due to its promising biological activities. The latest research has focused on elucidating its pharmacological properties, synthetic pathways, and potential therapeutic applications, particularly in the context of neurodegenerative diseases and cancer.

Recent studies have explored the compound's mechanism of action, revealing its ability to modulate key signaling pathways involved in cell proliferation and apoptosis. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 7-Methoxy-2,2-dimethyl-2H-chromen-5-amine hydrochloride exhibits selective inhibition of certain kinase enzymes, which are critical targets in oncology. The study highlighted the compound's potential as a lead molecule for developing novel kinase inhibitors with improved efficacy and reduced off-target effects.

In addition to its anticancer properties, research has also investigated the neuroprotective effects of this compound. A preclinical study conducted by researchers at the University of Cambridge found that 7-Methoxy-2,2-dimethyl-2H-chromen-5-amine hydrochloride could attenuate oxidative stress and inflammation in neuronal cells, suggesting its utility in treating neurodegenerative disorders such as Alzheimer's disease. The study, published in Neuropharmacology, utilized advanced in vitro and in vivo models to validate these findings, providing a robust foundation for further clinical development.

The synthetic accessibility of 7-Methoxy-2,2-dimethyl-2H-chromen-5-amine hydrochloride has also been a focal point of recent research. A team from the Massachusetts Institute of Technology (MIT) developed an optimized synthetic route that improves yield and purity while reducing environmental impact. Their work, detailed in Organic Process Research & Development, underscores the importance of sustainable chemistry in pharmaceutical manufacturing and opens new avenues for scalable production of this compound.

Despite these advancements, challenges remain in translating the preclinical findings into clinical applications. Issues such as bioavailability, pharmacokinetics, and potential toxicity need to be addressed through comprehensive preclinical and clinical studies. However, the growing body of evidence supporting the therapeutic potential of 7-Methoxy-2,2-dimethyl-2H-chromen-5-amine hydrochloride underscores its value as a promising candidate for further investigation.

In conclusion, recent research on 7-Methoxy-2,2-dimethyl-2H-chromen-5-amine hydrochloride (CAS: 66385-03-3) has highlighted its multifaceted biological activities and therapeutic potential. From its role as a kinase inhibitor in cancer therapy to its neuroprotective effects, this compound represents a compelling area of study in chemical biology and drug discovery. Continued research efforts will be essential to fully unlock its clinical potential and address the remaining challenges in its development.